Cas no 169238-57-7 (Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-)

• Product Name: Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-
• CAS No: 169238-57-7
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 151238
• Update Time: 2024-03-05

Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-
• Ethanone,2-hydroxy-1-(2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl)-,[1R-(2-endo,6-exo)]-
• Trifarienol E
• Ethanone, 2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-

• Inchi： 1S/C15H24O2/c1-10-5-6-12-11(2)14(10,3)7-8-15(12,4)13(17)9-16/h10,12,16H,2,5-9H2,1,3-4H3
• InChI Key： QHWMCKMEWPWDIY-UHFFFAOYSA-N
• SMILES： CC1C2(CCC(C(C2=C)CC1)(C(CO)=O)C)C

Computed Properties

• Exact Mass: 236.17772
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 3.01

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 326.3±25.0 °C(Predicted)
• PSA: 37.3
• pka: 12.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-hydroxy ketones